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Compound of Interest

Compound Name: Oleoyl-d-lysine

Cat. No.: B12391061 Get Quote

For researchers, scientists, and drug development professionals handling Oleoyl-d-lysine,

adherence to proper disposal and safety protocols is paramount to ensure a safe laboratory

environment and prevent environmental contamination. This document provides a

comprehensive guide to the proper disposal procedures for Oleoyl-d-lysine, based on

available safety data sheets.

Summary of Key Safety Information
The following table summarizes the critical safety information for Oleoyl-d-lysine.
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Hazard Classification Precautionary Statements
Personal Protective
Equipment (PPE)

Acute Toxicity, Oral (Category

4)[1]

P264: Wash skin thoroughly

after handling.[1]
Safety glasses

Acute Aquatic Toxicity

(Category 1)[1]

P270: Do not eat, drink or

smoke when using this

product.[1]

Compatible chemical-resistant

gloves

Chronic Aquatic Toxicity

(Category 1)[1]

P273: Avoid release to the

environment.[1]
Lab coat

May be irritating to mucous

membranes and upper

respiratory tract.[2]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

NIOSH-approved respirator (as

conditions warrant)

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Disposal Procedures
The primary and recommended method for the disposal of Oleoyl-d-lysine is through a

licensed and approved chemical waste disposal company.[3][4] This ensures that the

compound is managed in an environmentally responsible manner and in compliance with local,

state, and federal regulations.

Step-by-Step Disposal Protocol:

Collection:

Collect waste Oleoyl-d-lysine, whether in solid form or dissolved in a solvent, in a

designated and clearly labeled chemical waste container.
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The container must be compatible with the chemical properties of Oleoyl-d-lysine and

any solvents used.

Ensure the container is kept tightly closed when not in use.

Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name:

"Oleoyl-d-lysine".

If mixed with other substances, list all components and their approximate percentages.

Include the date of waste generation.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

The storage area should be away from incompatible materials, such as strong acids,

alkalis, and oxidizing/reducing agents.[1]

Disposal:

Arrange for the pickup and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department or a certified chemical waste disposal

contractor.

Do not dispose of Oleoyl-d-lysine down the drain or in regular trash, as it is very toxic to

aquatic life with long-lasting effects.[1]

Contaminated Materials:

Any materials that have come into contact with Oleoyl-d-lysine, such as personal

protective equipment (gloves, lab coats), pipette tips, and containers, should be

considered contaminated.
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Dispose of these contaminated materials as hazardous waste in the same manner as the

chemical itself.[3][4]

Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Avoid raising and breathing dust.[2]

Personal Protection: Wear appropriate PPE, including a NIOSH-approved respirator, safety

goggles, heavy rubber gloves, and a lab coat.[2]

Containment: Contain the spill to prevent it from spreading.

Collection: Carefully collect the spilled material. For solid spills, sweep up and shovel the

material into a suitable, closed container for disposal.[3][4]

Cleaning: Clean the spill area thoroughly.

Disposal: Dispose of the collected spilled material and any contaminated cleaning supplies

as hazardous waste.

Experimental Workflow for Disposal
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Waste Collection
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Final Disposal
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Chemical Waste Container
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'Oleoyl-d-lysine'

Store in a Secure,
Well-Ventilated Area

Arrange for Pickup by
Licensed Waste Disposal Company
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Oleoyl-d-lysine Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lysine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391061#oleoyl-d-lysine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://dcchemicals.com/msds/MSDS_DC72652.html
https://content.labscoop.com/products/486760d8-b64d-473b-8445-455b88f22838/xZJto27862m.pdf
https://www.geneseo.edu/sites/default/files/users/247/D-Lysine.pdf
https://advancedbiomatrix.com/public/Safety%20Data%20Sheet/SDS%205049%20Poly-D-Lysine,%20Solution.pdf
https://www.benchchem.com/product/b12391061#oleoyl-d-lysine-proper-disposal-procedures
https://www.benchchem.com/product/b12391061#oleoyl-d-lysine-proper-disposal-procedures
https://www.benchchem.com/product/b12391061#oleoyl-d-lysine-proper-disposal-procedures
https://www.benchchem.com/product/b12391061#oleoyl-d-lysine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

